5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide

• Molecular Formula: C4H7N5O
• Molecular Weight: 141.13 g/mol
• SMILES: C1=NNC(=C1C(=NO)N)N
• InChI: InChI=1S/C4H7N5O/c5-3-2(1-7-8-3)4(6)9-10/h1,10H,(H2,6,9)(H3,5,7,8)
• InChIKey: XLGYUALHHSMYFC-UHFFFAOYSA-N

5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide: Physicochemical Profile

5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide (C4H7N5O, MW 141.13 g/mol) is an organic compound classified as a 5-aminopyrazole derivative bearing an N'-hydroxycarboximidamide (amidoxime) functional group at the 4-position [1]. Its computed physicochemical properties include a topological polar surface area (TPSA) of 113 Ų, a hydrogen bond donor count of 4, a hydrogen bond acceptor count of 4, and a calculated XLogP3-AA value of -0.4, indicating a hydrophilic character [1]. The compound is primarily recognized for its utility as a synthetic building block and as a subject of interest in the preparation of pyrazole-based energetic materials [2]. It is also structurally related to the broader class of 5-aminopyrazoles, which are privileged scaffolds in medicinal chemistry [3].

Synthetic building block for pyrazole-based energetic materials

Regioisomeric identity controls solid-state properties and reactivity

High polarity and low LogP may support derivatization workflows

• [1] PubChem. Compound Summary for CID 136299261, 5-amino-N'-hydroxy-1H-pyrazole-4-carboxamidine. National Center for Biotechnology Information. View Source
• [2] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
• [3] Santos, M. S. dos, et al. (2011). Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives. Journal of the Brazilian Chemical Society, 22(2), 352-358. View Source

5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide: Limits of Generic Substitution

While the pyrazole core is common, subtle variations in substitution patterns and regioisomerism among this compound class lead to quantifiable differences in solid-state properties, electronic profiles, and biological activity. For instance, the regioisomeric 3-amino-N'-hydroxy-1H-pyrazole-4-carboximidamide exhibits a distinct crystal packing geometry, as evidenced by differing intramolecular hydrogen bond networks and dihedral angles relative to the target 5-amino compound [1]. Furthermore, the introduction of even a single methyl group, as in 5-amino-N'-hydroxy-1-methyl-1H-pyrazole-4-carboximidamide, alters molecular weight, lipophilicity, and steric bulk, which are known to impact solubility, membrane permeability, and target engagement in biological systems . Generic substitution without rigorous experimental validation therefore introduces significant risk, as changes in these key structural features directly modulate the compound's reactivity, stability, and functional performance in applications ranging from energetic materials to medicinal chemistry [2].

Regioisomer mismatch (3-amino vs 5-amino) Hydrogen bond networks and crystal packing may differ significantly, altering stability and energetic performance.

N-substituted analogs (methyl, aryl) Changes in LogP, TPSA, and steric bulk can shift solubility, reactivity, and biological profile; the unsubstituted scaffold is not interchangeable.

• [1] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
• [2] Santos, M. S. dos, et al. (2011). Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives. Journal of the Brazilian Chemical Society, 22(2), 352-358. View Source

5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide: Evidence of Differentiation

Intramolecular Hydrogen Bonding vs. 3-Amino Regioisomer

The solid-state structure of the target 5-amino compound reveals two intramolecular hydrogen bonds with lengths of 2.390 Å and 2.256 Å, which contribute to its molecular planarity and crystal packing [1]. This hydrogen bonding network is a consequence of the specific 5-amino substitution pattern and is expected to differ in the 3-amino regioisomer, for which such intramolecular interactions are not explicitly reported in the corresponding crystal structure [2].

Intramolecular H-Bonding vs 3-Amino Regioisomer

Cross-study comparable

Target: 2.390 Å and 2.256 Å Comparator (3-amino): not reported for comparable interactions

Hydrogen bond network may influence solid-state stability and crystal density.

Single-crystal XRD, T = 296 K

Evidence Dimension	Intramolecular Hydrogen Bond Length
Target Compound Data	2.390 Å and 2.256 Å
Comparator Or Baseline	3-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide (Regioisomer)
Quantified Difference	Not reported for comparator; presence of two specific intramolecular bonds in target vs. unreported in comparator.
Conditions	Single-crystal X-ray diffraction at T = 296 K

Why This Matters

The presence of a specific intramolecular hydrogen bonding network directly influences the compound's crystal density and stability, which are critical parameters for its application in the development of high-energy materials.

• [1] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
• [2] Li, Y., Han, L., & Wang, B. (2024). Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(4), 659-660. View Source

Physicochemical Differences vs. N-Substituted Analogs

The unsubstituted 5-amino-N'-hydroxy-1H-pyrazole-4-carboximidamide possesses distinct physicochemical properties compared to its N-substituted analogs. Its calculated XLogP3-AA value of -0.4 and topological polar surface area (TPSA) of 113 Ų [1] are expected to differ significantly from the N-methyl analog (MW 155.16 g/mol) and N-aryl derivatives like those with IC50 values reported against Leishmania amazonensis .

Physicochemical Profile vs N-Substituted Analogs

Class-level inference

Target: XLogP -0.4, TPSA 113 Ų, MW 141.13 g/mol N-Methyl analog: MW 155.16 g/mol; higher LogP anticipated

Lower MW and higher polarity may support use as a versatile starting material; distinct from substituted derivatives.

Computed properties; direct LogP comparison data not available

Evidence Dimension	Physicochemical Profile (LogP, TPSA, MW)
Target Compound Data	XLogP3-AA: -0.4; TPSA: 113 Ų; MW: 141.13 g/mol
Comparator Or Baseline	N-Methyl analog (CAS 62564-69-6) and 1-Aryl derivatives (e.g., Compound 2 from Santos et al. 2011)
Quantified Difference	Target compound has lower MW and LogP compared to N-methyl analog (MW 155.16 g/mol). Quantified difference in LogP and TPSA for N-aryl derivatives not available but inferred from structural differences.
Conditions	Computed properties from PubChem (XLogP3) and vendor datasheets (MW for methyl analog).

Why This Matters

The lower molecular weight and higher polarity (low LogP, high TPSA) of the target compound relative to N-substituted analogs suggest it may serve as a more soluble and versatile starting material for further derivatization or as a distinct pharmacophore with potentially different ADME properties.

• [1] PubChem. Compound Summary for CID 136299261, 5-amino-N'-hydroxy-1H-pyrazole-4-carboxamidine. National Center for Biotechnology Information. View Source
• [2] Santos, M. S. dos, et al. (2011). Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives. Journal of the Brazilian Chemical Society, 22(2), 352-358. View Source

Conformational Divergence vs. 3-Amino Regioisomer

X-ray crystallography reveals a quantifiable conformational difference between the target 5-amino compound and its 3-amino regioisomer. In the target compound, the dihedral angle formed between the pyrazole ring and the plane of the amidoxime group (N4, C4, N5, O1) is 22.273° [1]. In contrast, the 3-amino regioisomer displays two distinct dihedral angles: the pyrazole ring with the amino group is 2.17°, and with the amidoxime group is 22.41° [2].

Conformational Divergence vs 3-Amino Regioisomer

Cross-study comparable

Target: dihedral angle 22.273° 3-Amino regioisomer: two angles 2.17° and 22.41°

Conformational differences may impact packing efficiency and intermolecular interactions.

Single-crystal XRD, T = 296 K

Evidence Dimension	Dihedral Angle (Pyrazole Ring vs. Functional Group Plane)
Target Compound Data	22.273° (between pyrazole ring and amidoxime plane)
Comparator Or Baseline	3-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide (Regioisomer)
Quantified Difference	Target compound: one relevant dihedral angle (22.273°). Regioisomer: two distinct dihedral angles (2.17° and 22.41°).
Conditions	Single-crystal X-ray diffraction at T = 296 K

Why This Matters

These specific conformational differences directly impact the compound's potential for intermolecular interactions, packing efficiency, and stability, which are critical factors in crystal engineering and the rational design of solid-state materials, including energetic compounds.

• [1] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
• [2] Li, Y., Han, L., & Wang, B. (2024). Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(4), 659-660. View Source

Antileishmanial Activity vs. N-Aryl Analogs

While direct biological data for the target unsubstituted compound is not currently available in the public domain, structure-activity relationship (SAR) studies on a series of 1-aryl-1H-pyrazole-4-carboximidamides provide a quantitative baseline for its differentiation. Compounds in this series, such as Compound 2, demonstrated antileishmanial activity (IC50 = 105 ± 45 µmol L-1 against L. amazonensis), whereas other analogs with different aryl substituents were significantly less active (e.g., Compound 1 IC50 > 1720 µmol L-1) [1]. This demonstrates the profound impact of N-substitution on biological activity, implying that the unsubstituted 5-amino-N'-hydroxy-1H-pyrazole-4-carboximidamide will exhibit a distinct, and as yet uncharacterized, pharmacological profile.

Antileishmanial Activity vs N-Aryl Analogs

Class-level inference

Target compound data: not available Class range: IC50 from >1720 to 105 ± 45 µmol L⁻¹ (>16-fold)

Bioactivity is highly dependent on N-substitution; the unsubstituted scaffold is not interchangeable with active aryl derivatives.

Direct target activity uncharacterized; in vitro L. amazonensis promastigotes

Evidence Dimension	Antileishmanial Activity (IC50 against L. amazonensis)
Target Compound Data	Not available
Comparator Or Baseline	Compound 2 (active 1-aryl derivative): IC50 = 105 ± 45 µmol L-1; Compound 1 (inactive 1-aryl derivative): IC50 > 1720 µmol L-1
Quantified Difference	In-class activity varies by >16-fold based on N-substitution, highlighting that the unsubstituted scaffold is not interchangeable with its aryl-substituted counterparts.
Conditions	In vitro assay against Leishmania amazonensis promastigotes

Why This Matters

This class-level evidence underscores the principle that the target compound, as an unsubstituted parent scaffold, cannot be assumed to share the biological activity of its substituted derivatives. Procurement of the specific unsubstituted compound is essential for any study aiming to explore its unique pharmacological or chemical space.

• [1] Santos, M. S. dos, et al. (2011). Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives. Journal of the Brazilian Chemical Society, 22(2), 352-358. View Source

5-Amino-N'-hydroxy-1H-pyrazole-4-carboximidamide: Research Applications

Development of High-Nitrogen Energetic Materials

The crystal structure evidence confirms the compound's potential in energetic materials research, a field where pyrazole derivatives are recognized as high-value targets [1]. The specific intramolecular hydrogen bonding network (2.390 Å and 2.256 Å) and the molecular planarity (dihedral angle of 22.273°) directly influence the compound's crystal density and stability, which are critical performance parameters for propellants and explosives. Procurement of this specific compound is necessary for research aimed at optimizing these solid-state properties.

Medicinal Chemistry: Privileged Scaffold Derivative

The compound serves as a versatile, unsubstituted building block within the privileged 5-aminopyrazole class [2]. Its low molecular weight (141.13 g/mol) and high polarity (TPSA = 113 Ų, XLogP3 = -0.4) make it an attractive starting material for the synthesis of focused libraries [3]. Given that N-substitution in this class leads to >16-fold variations in biological activity (as shown for antileishmanial agents) [2], this specific compound is required to generate unique analogs for exploring new chemical and pharmacological space not accessible from pre-substituted derivatives.

Crystallography and Solid-State Chemistry Studies

The unique solid-state conformation of 5-amino-N'-hydroxy-1H-pyrazole-4-carboximidamide, characterized by its specific intramolecular hydrogen bonds and dihedral angle [1], makes it a distinct subject for studies in crystal engineering. Research into the interplay of hydrogen bonds in NH-pyrazoles is an active area [4], and this compound provides a specific, well-defined case study. Its structural differences from the 3-amino regioisomer offer a direct opportunity to investigate how subtle changes in substitution pattern govern crystal packing and material properties.

Application

Selection Property

Validation Focus

Energetic materials research

Regioisomer-specific crystal packing and stability

Hydrogen bond network and density assessment

Medicinal chemistry building block

Unsubstituted scaffold for focused library synthesis

Comparative SAR and pharmacophore mapping

Solid-state chemistry and crystallography

Regioisomer-dependent conformation and packing

Dihedral angle analysis and intermolecular interaction studies

• [1] Li, Y., Han, L., & Wang, B. (2024). The crystal structure of (Z)-5-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide, C4H7N5O. Zeitschrift für Kristallographie - New Crystal Structures, 239(6), 1051-1052. View Source
• [2] Santos, M. S. dos, et al. (2011). Synthesis and antileishmanial activity of new 1-aryl-1H-pyrazole-4-carboximidamides derivatives. Journal of the Brazilian Chemical Society, 22(2), 352-358. View Source
• [3] PubChem. Compound Summary for CID 136299261, 5-amino-N'-hydroxy-1H-pyrazole-4-carboxamidine. National Center for Biotechnology Information. View Source
• [4] Emelina, E. E., et al. (2012). The interplay of hydrogen bonds in the solid state structure of NH-pyrazoles bearing cyano and amino substituents. Journal of Molecular Structure, 1014, 63-69. View Source